![molecular formula C41H34P2 B3182567 (S)-7,7'-bis(diphenylphosphino)-1,1'-spirobiindane((S)-SDP) CAS No. 917377-74-3](/img/structure/B3182567.png)
(S)-7,7'-bis(diphenylphosphino)-1,1'-spirobiindane((S)-SDP)
Overview
Description
Bisphosphine compounds, such as (S)-7,7’-bis(diphenylphosphino)-1,1’-spirobiindane((S)-SDP), are typically used as ligands in inorganic and organometallic chemistry . They are known to bind to many metal centers in a bidentate fashion to stabilize the corresponding metal complex .
Molecular Structure Analysis
Bisphosphine compounds are known to bind to many metal centers in a bidentate fashion, stabilizing the corresponding metal complex . This suggests that (S)-7,7’-bis(diphenylphosphino)-1,1’-spirobiindane((S)-SDP) might have similar structural characteristics.Chemical Reactions Analysis
Bisphosphine compounds are often used in transition-metal-catalyzed transformations . They are also known to be valuable ligands for Pd-catalyzed amination reactions .Physical And Chemical Properties Analysis
While specific physical and chemical properties for (S)-7,7’-bis(diphenylphosphino)-1,1’-spirobiindane((S)-SDP) are not available, similar compounds are known to be soluble in common organic solvents .Scientific Research Applications
Alternative Substances to Bisphenol A
Research on alternative substances to bisphenol A (BPA) focuses on evaluating the carcinogenicity, reproductive toxicity, and endocrine disruption potential of BPA alternatives. This study highlights the need for safer chemicals in consumer products, especially for vulnerable populations like children and pregnant women (Shalenie P. den Braver-Sewradj et al., 2020).
Spray-Dried Plasma in Animal Nutrition
Spray-dried plasma (SDP) is utilized in animal nutrition to improve performance, feed efficiency, and health in swine production and calf milk replacers. This review discusses the modes of action of SDP, including its effects on immunomodulation and intestinal health, and its application in poultry feed (J. Campbell et al., 2019).
Bisphosphonates in Bone Disease Treatment
Bisphosphonates are integral in managing bone disorders by inhibiting osteoclast-mediated bone resorption. The review on bisphosphonates summarizes recent advances, focusing on their pharmacological properties, mechanisms of action, and potential as direct anticancer agents beyond their traditional use in bone disease treatment (S. Holstein, 2019).
Mechanism of Action
Future Directions
properties
IUPAC Name |
(4'-diphenylphosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-yl)-diphenylphosphane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C41H34P2/c1-5-17-33(18-6-1)42(34-19-7-2-8-20-34)37-25-13-15-31-27-29-41(39(31)37)30-28-32-16-14-26-38(40(32)41)43(35-21-9-3-10-22-35)36-23-11-4-12-24-36/h1-26H,27-30H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKZNVWNOOLQCMJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC3=C2C(=CC=C3)P(C4=CC=CC=C4)C5=CC=CC=C5)C6=C1C=CC=C6P(C7=CC=CC=C7)C8=CC=CC=C8 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C41H34P2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
588.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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